Cas no 2034247-35-1 (1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione)

• Product Name: 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione
• CAS No: 2034247-35-1
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 5879107
• PubChem ID: 126852361
• Update Time: 2025-05-19

1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2034247-35-1
• 1-ethyl-4-[3-(2-methylpyrimidin-4-yl)oxypyrrolidine-1-carbonyl]piperazine-2,3-dione
• F6478-3337
• AKOS032465404
• 1-ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione
• 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione

• Inchi： 1S/C16H21N5O4/c1-3-19-8-9-21(15(23)14(19)22)16(24)20-7-5-12(10-20)25-13-4-6-17-11(2)18-13/h4,6,12H,3,5,7-10H2,1-2H3
• InChI Key： IBSRLDOBCMPXCP-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CN(C(N2C(C(N(CC)CC2)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 347.15935417g/mol
• Monoisotopic Mass: 347.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione

Research Brief on 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione (CAS: 2034247-35-1)

The compound 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione (CAS: 2034247-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-piperazine-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit kinases such as PI3K and mTOR, which are critical in cell proliferation and survival. The compound's structural features, including the ethyl and methylpyrimidinyloxy groups, contribute to its binding affinity and selectivity, making it a promising candidate for further development.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies have indicated favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These findings suggest that the compound could be suitable for oral administration, a significant advantage in drug development. However, further in vivo studies are required to fully assess its bioavailability and toxicity profile.

The synthesis of 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on the stereoselective formation of the pyrrolidine ring. These advancements have facilitated the production of gram-scale quantities, enabling more extensive biological testing and structure-activity relationship (SAR) studies.

Looking ahead, the compound's potential applications extend beyond kinase inhibition. Early-stage research has hinted at its utility in targeting G-protein-coupled receptors (GPCRs) and other signaling pathways implicated in neurodegenerative diseases. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical and clinical development.

In conclusion, 1-Ethyl-4-{3-[(2-methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}piperazine-2,3-dione (CAS: 2034247-35-1) represents a versatile and promising scaffold in medicinal chemistry. Its dual functionality as a kinase inhibitor and potential modulator of other therapeutic targets underscores its value in drug discovery. Continued research and optimization will be essential to fully realize its therapeutic potential and address any challenges related to safety and efficacy.